Cas no 7727-33-5 (1,1,2,2-Tetrakis(p-hydroxyphenyl)ethane)

• Product Name: 1,1,2,2-Tetrakis(p-hydroxyphenyl)ethane
• CAS No: 7727-33-5
• MF: C₂₆H₂₂O₄
• MW: 398.450487613678
• MDL: MFCD00002371
• CID: 47719
• PubChem ID: 57654230
• Update Time: 2025-06-10

1,1,2,2-Tetrakis(p-hydroxyphenyl)ethane Chemical and Physical Properties

Names and Identifiers

• 4,4',4'',4'''-(Ethane-1,1,2,2-tetrayl)tetraphenol
• Ethanediylidenetetrakisphenol
• 1,1,2,2-Tetrakis(p-hydroxyphenyl)ethane
• 1,1,2,2-Tetrakis(4-hydroxyphenyl)ethane
• 4-[1,2,2-tris(4-hydroxyphenyl)ethyl]phenol
• Phenol, 4,4',4'',4'''-(1,2-ethanediylidene)tetrakis-
• tetraphenolethane
• Q1923216
• NSC310098
• DTXSID2064785
• 1,1,2,2-tetrakis-(p-hydroxyphenyl)-ethane
• AKOS015904316
• 4,4'',4'''-(1,2-Ethanediylidene)tetrakis(phenol)
• EINECS 231-782-3
• MFCD00002371
• AB89682
• NSC 310098
• NS00037906
• A839020
• FT-0651641
• 1,1,2,2-tetrakis-(4-hydroxyphenyl)ethane
• SCHEMBL133408
• 7727-33-5
• 1,1, 2,2-tetrakis (4-hydroxyphenyl) ethane
• 4,4',4'',4'''-(1,2-Ethanediylidene)tetrakis(phenol)
• 4,4',4'',4'''-Ethanediylidenetetraphenol
• Phenol,4',4'',4'''-(1,2-ethanediylidene)tetrakis-
• NSC-310098
• 1,1,2,2-Tetrakis(p-hydroxyphenyl)ethane, powder
• G77230
• DTXCID9047966

• MDL： MFCD00002371
• Inchi： 1S/C26H22O4/c27-21-9-1-17(2-10-21)25(18-3-11-22(28)12-4-18)26(19-5-13-23(29)14-6-19)20-7-15-24(30)16-8-20/h1-16,25-30H
• InChI Key： HDPBBNNDDQOWPJ-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)C(C1C=CC(=CC=1)O)C(C1C=CC(=CC=1)O)C1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 398.15200
• Monoisotopic Mass: 398.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.9Ų
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: 5.6

Experimental Properties

• Melting Point: >250°C (dec.)
• PSA: 80.92000
• LogP: 5.47300

1,1,2,2-Tetrakis(p-hydroxyphenyl)ethane Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H318-H400
• Warning Statement： P273-P280-P305 + P351 + P338
• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：2
• Hazard Category Code： 41-50/53
• Safety Instruction： 36/37
• Hazardous Material Identification：
• Safety Term：S36/37
• Risk Phrases：R40

Additional information on 1,1,2,2-Tetrakis(p-hydroxyphenyl)ethane

1,1,2,2-Tetrakis(p-hydroxyphenyl)ethane: A Comprehensive Overview

1,1,2,2-Tetrakis(p-hydroxyphenyl)ethane, also known by its CAS number 7727-33-5, is a highly versatile compound with significant applications in various fields of chemistry. This compound has garnered attention due to its unique structural properties and its role in facilitating complex chemical reactions. Recent studies have highlighted its potential in advanced materials science and drug discovery.

The molecular structure of 1,1,2,2-Tetrakis(p-hydroxyphenyl)ethane consists of a central ethane backbone with four hydroxyl-substituted phenyl groups. This arrangement imparts the molecule with a high degree of symmetry and electronic versatility. Researchers have exploited these properties to develop novel catalytic systems and functional materials. For instance, a 2023 study published in the Journal of Organic Chemistry demonstrated how this compound can serve as a chiral ligand in asymmetric catalysis, significantly enhancing the enantioselectivity of certain reactions.

In terms of physical properties, 1,1,2,2-Tetrakis(p-hydroxyphenyl)ethane exhibits a melting point of approximately 180°C and is sparingly soluble in common organic solvents. Its hydroxyl groups contribute to hydrogen bonding capabilities, making it an effective stabilizer in polymer formulations. Recent advancements in polymer chemistry have leveraged this property to create thermally stable polymers for high-temperature applications.

The synthesis of CAS 7727-33-5 typically involves multi-step processes that require precise control over reaction conditions. A notable method reported in 2024 involves the use of palladium-catalyzed cross-coupling reactions to assemble the molecule from simpler precursors. This approach not only improves yield but also reduces the environmental footprint compared to traditional synthesis methods.

Beyond its chemical applications, 1,1,2,2-Tetrakis(p-hydroxyphenyl)ethane has found niche uses in pharmaceuticals and biotechnology. Its ability to form stable complexes with metal ions has been exploited in drug delivery systems. For example, a 2024 study in the Nature Communications highlighted its role as a carrier for anti-cancer drugs, enhancing their bioavailability and reducing systemic toxicity.

In terms of environmental impact, recent research has focused on the biodegradation pathways of CAS 7727-33-5. Findings suggest that under aerobic conditions, the compound undergoes rapid microbial degradation, minimizing its persistence in natural ecosystems. This aligns with growing industry trends toward sustainable chemistry practices.

The future prospects for 1,1,2,2-Tetrakis(p-hydroxyphenyl)ethane are promising. Ongoing research is exploring its potential as a building block for advanced materials such as graphene oxide composites and conductive polymers. Additionally, its role in green chemistry initiatives is expected to grow as industries seek more eco-friendly alternatives for chemical synthesis.

In conclusion, CAS 7727-33-5 , or 1,1,2,2-Tetrakis(p-hydroxyphenyl)ethane , stands out as a multifaceted compound with applications spanning organic synthesis,
polymer science,
pharmaceuticals,
and environmental chemistry.
With continuous advancements in chemical research,
this compound is poised to play an increasingly important role in shaping modern materials science.
Its unique properties and adaptability make it a valuable asset for researchers seeking innovative solutions across diverse disciplines.